Cas no 2580248-54-8 (3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2580248-54-8
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 5662727
• PubChem ID: 165890495
• Update Time: 2025-05-21

3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723357
• 3-(1-{[(benzyloxy)carbonyl]amino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid
• 2580248-54-8
• 3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C16H20N4O4/c1-10(2)8-12(13-18-14(15(21)22)20-19-13)17-16(23)24-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,17,23)(H,21,22)(H,18,19,20)
• InChI Key： QXTGUJHZHJUHRE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1=NC(C(=O)O)=NN1)CC(C)C)=O

Computed Properties

• Exact Mass: 332.14845513g/mol
• Monoisotopic Mass: 332.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on 3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid

Introduction to 3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2580248-54-8)

3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid, identified by its CAS number 2580248-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a benzyloxy carbonyl group and a methylbutyl side chain enhances its potential as a building block in drug design and development.

The molecular structure of 3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid features a central 1H-1,2,4-triazole ring, which is flanked by functional groups that contribute to its reactivity and biological significance. The carboxylic acid moiety at the 5-position of the triazole ring provides a site for further derivatization, while the (benzyloxy)carbonylamino substituent introduces both hydrophobic and hydrophilic characteristics, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy in various therapeutic applications. The compound 2580248-54-8 is particularly noteworthy for its potential role in the development of novel pharmaceutical agents. Research has highlighted its structural features that may contribute to interactions with biological targets, including enzymes and receptors involved in inflammatory pathways and metabolic disorders.

One of the most compelling aspects of 3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid is its utility as a precursor in the synthesis of more complex molecules. The combination of the methylbutyl group and the triazole core offers a scaffold that can be modified to target specific biological processes. For instance, studies have explored its potential as an intermediate in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases.

The benzyloxy carbonyl group is particularly interesting from a chemical perspective, as it can be used to protect amino groups during synthetic reactions while maintaining overall molecular stability. This feature makes it valuable for multi-step syntheses where selective functionalization is required. Additionally, the carboxylic acid functionality allows for further derivatization into esters or amides, expanding its utility in drug discovery pipelines.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2580248-54-8 with greater accuracy. Molecular docking studies have suggested that this triazole derivative may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. These findings align with ongoing efforts to develop selective inhibitors for therapeutic use.

The synthesis of 3-(1-{(benzyloxy)carbonylamino}-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylic acid involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the triazole ring through cycloaddition reactions, followed by functional group transformations such as nucleophilic substitution and protection-deprotection strategies. These synthetic routes highlight the compound's complexity and the expertise required to produce it on an industrial scale.

In conclusion, 2580248-54-8 represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features—comprising a triazole core with protective and reactive functional groups—make it an attractive intermediate for drug development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.